Cas no 65602-18-8 ((2-oxopropyl)(triphenyl)phosphonium iodide)

• Product Name: (2-oxopropyl)(triphenyl)phosphonium iodide
• CAS No: 65602-18-8
• MF: C₂₁H₂₀IOP
• MW: 446.261138916016
• CID: 1692974
• PubChem ID: 3050055
• Update Time: 2025-04-21

(2-oxopropyl)(triphenyl)phosphonium iodide Chemical and Physical Properties

Names and Identifiers

• (2-oxopropyl)(triphenyl)phosphonium iodide
• 2-oxopropyl(triphenyl)phosphanium,iodide
• ACETONYLTRIPHENYLPHOSPHONIUM IODIDE
• DTXSID00984179
• Phosphonium, acetonyltriphenyl-, iodide
• (2-Oxopropyl)triphenylphosphonium iodide
• 65602-18-8
• (2-Oxopropyl)(triphenyl)phosphanium iodide
• (2-Oxopropyl)triphenylphosphoniumiodide

• Inchi： 1S/C21H20OP.HI/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17H2,1H3;1H/q+1;/p-1
• InChI Key： VFKIBTLHGDESLT-UHFFFAOYSA-M
• SMILES： [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 425.8727
• Monoisotopic Mass: 446.02965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07